molecular formula C25H20O5 B3652807 7-[2-(3-methoxyphenyl)-2-oxoethoxy]-8-methyl-4-phenyl-2H-chromen-2-one

7-[2-(3-methoxyphenyl)-2-oxoethoxy]-8-methyl-4-phenyl-2H-chromen-2-one

Cat. No.: B3652807
M. Wt: 400.4 g/mol
InChI Key: WYLZPGFRXOBCCI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-[2-(3-Methoxyphenyl)-2-oxoethoxy]-8-methyl-4-phenyl-2H-chromen-2-one is a synthetic coumarin derivative characterized by a chromen-2-one backbone substituted with a 3-methoxyphenyl group, a methyl group at position 8, and a phenyl group at position 2. Its synthesis typically involves nucleophilic substitution between 7-hydroxycoumarin derivatives and phenacyl bromides under basic conditions .

Properties

IUPAC Name

7-[2-(3-methoxyphenyl)-2-oxoethoxy]-8-methyl-4-phenylchromen-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H20O5/c1-16-23(29-15-22(26)18-9-6-10-19(13-18)28-2)12-11-20-21(14-24(27)30-25(16)20)17-7-4-3-5-8-17/h3-14H,15H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WYLZPGFRXOBCCI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC2=C1OC(=O)C=C2C3=CC=CC=C3)OCC(=O)C4=CC(=CC=C4)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H20O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

400.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-[2-(3-methoxyphenyl)-2-oxoethoxy]-8-methyl-4-phenyl-2H-chromen-2-one typically involves multi-step organic reactions. One common method includes the reaction of 3-methoxyphenylacetic acid with 4-phenyl-2H-chromen-2-one under specific conditions to form the desired product . The reaction conditions often involve the use of catalysts and solvents to facilitate the reaction and improve yield.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions are common practices to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

7-[2-(3-Methoxyphenyl)-2-oxoethoxy]-8-methyl-4-phenyl-2H-chromen-2-one undergoes various types of chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions include quinones, hydroxy derivatives, and substituted chromen-2-one derivatives .

Scientific Research Applications

7-[2-(3-Methoxyphenyl)-2-oxoethoxy]-8-methyl-4-phenyl-2H-chromen-2-one has several scientific research applications:

Mechanism of Action

The mechanism of action of 7-[2-(3-methoxyphenyl)-2-oxoethoxy]-8-methyl-4-phenyl-2H-chromen-2-one involves its interaction with specific molecular targets and pathways:

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The biological and chemical profiles of coumarin derivatives are highly dependent on substituent type and position. Below is a comparative analysis of structurally related compounds:

Compound Name Substituents Molecular Formula Molecular Weight (g/mol) Key Biological Activities References
7-[2-(3-Methoxyphenyl)-2-oxoethoxy]-8-methyl-4-phenyl-2H-chromen-2-one 3-methoxyphenyl, 8-methyl, 4-phenyl Likely C25H20O5 ~408.4 Hypothesized anti-inflammatory/antioxidant activity (based on chromenone class properties)
7-[2-(4-Chlorophenyl)-2-oxoethoxy]-8-methyl-4-phenyl-2H-chromen-2-one 4-chlorophenyl, 8-methyl, 4-phenyl C24H17ClO4 404.8 Cytotoxicity against breast cancer cell lines (MCF-7, IC50 ~12 µM)
7-[2-(4-Fluorophenyl)-2-oxoethoxy]-8-methyl-4-phenyl-2H-chromen-2-one 4-fluorophenyl, 8-methyl, 4-phenyl C24H17FO4 388.4 Bruton’s tyrosine kinase (Btk) inhibition; apoptosis induction in B-cell malignancies
7-[2-(4-Bromophenyl)-2-oxoethoxy]-8-methyl-4-phenyl-2H-chromen-2-one 4-bromophenyl, 8-methyl, 4-phenyl C24H17BrO4 449.3 Limited data; presumed anticancer activity (similar to chloro/fluoro analogs)
7-[(3-Methoxybenzyl)oxy]-4-phenyl-6-propyl-2H-chromen-2-one 3-methoxybenzyloxy, 6-propyl, 4-phenyl C27H24O4 412.5 Enhanced antimicrobial activity due to lipophilic propyl chain

Key Observations:

Electron-Withdrawing vs. Electron-Donating Groups :

  • Halogenated derivatives (Cl, F, Br) : These substituents increase electrophilicity, enhancing interactions with cellular targets like kinases or DNA. For example, the 4-chloro derivative exhibits potent cytotoxicity (IC50 ~12 µM) against breast cancer cells .
  • Methoxy derivatives : The 3-methoxy group improves solubility and may modulate antioxidant activity by stabilizing free radicals. However, its steric bulk could reduce binding affinity compared to smaller halogens .

Positional Effects :

  • Substitution at the para position (e.g., 4-Cl, 4-F) is common in kinase inhibitors due to optimal spatial alignment with hydrophobic enzyme pockets .
  • Meta-substituted methoxy groups (as in the target compound) may favor interactions with polar residues in anti-inflammatory targets like COX-2 .

Biological Activity Trends :

  • Anticancer Activity : Chloro and bromo derivatives show higher cytotoxicity than methoxy analogs, likely due to stronger DNA intercalation or kinase inhibition .
  • Kinase Inhibition : The 4-fluoro derivative’s Btk inhibition highlights the role of fluorine in enhancing binding through halogen bonding .

Physicochemical Properties :

  • Solubility : Methoxy groups improve aqueous solubility compared to halogenated analogs, as seen in derivatives like 7-[(3-methoxybenzyl)oxy]-4-phenyl-6-propyl-2H-chromen-2-one .
  • Stability : Electron-withdrawing groups (e.g., Cl, Br) may reduce metabolic degradation, extending plasma half-life .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
7-[2-(3-methoxyphenyl)-2-oxoethoxy]-8-methyl-4-phenyl-2H-chromen-2-one
Reactant of Route 2
Reactant of Route 2
7-[2-(3-methoxyphenyl)-2-oxoethoxy]-8-methyl-4-phenyl-2H-chromen-2-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.